Cas no 1234994-56-9 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 1234994-56-9
• MF: C₁₄H₁₈FN₃O₃S
• MW: 327.374425411224
• CID: 6262279
• PubChem ID: 49738455
• Update Time: 2025-07-20

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide
• 1234994-56-9
• AKOS024528436
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-3-fluoro-4-methoxybenzenesulfonamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-fluoro-4-methoxybenzene-1-sulfonamide
• F5958-0055
• VU0528934-1

• Inchi： 1S/C14H18FN3O3S/c1-10-8-11(2)18(17-10)7-6-16-22(19,20)12-4-5-14(21-3)13(15)9-12/h4-5,8-9,16H,6-7H2,1-3H3
• InChI Key： CCSDVZPCGAEGIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCCN1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 327.10529078g/mol
• Monoisotopic Mass: 327.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 1234994-56-9)

The compound N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 1234994-56-9) is a sulfonamide derivative with a unique molecular structure that combines a pyrazole ring and a fluorinated benzene moiety. This structural complexity makes it a subject of interest in medicinal chemistry and pharmaceutical research. The presence of both fluoro and methoxy groups enhances its potential for bioactivity, particularly in targeting specific enzyme pathways or receptor interactions.

In recent years, sulfonamide-based compounds have gained attention due to their versatility in drug discovery. Researchers are increasingly exploring their applications in anti-inflammatory, antimicrobial, and anticancer therapies. The pyrazole component in this compound is particularly noteworthy, as it is a common scaffold in small-molecule inhibitors and kinase modulators. This has led to a surge in searches for terms like "pyrazole sulfonamide uses" and "fluoro-methoxy benzene derivatives in medicine," reflecting growing curiosity in its therapeutic potential.

The CAS No. 1234994-56-9 is often associated with high-purity chemical synthesis and custom pharmaceutical intermediates. Laboratories and manufacturers prioritize its structural integrity and stability for use in preclinical studies. Given the rise of personalized medicine and targeted drug delivery, this compound aligns with trends in precision healthcare. Searches for "sulfonamide drug development 2024" or "fluorinated benzene in pharmacology" highlight its relevance in contemporary research.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves careful optimization of reaction conditions to ensure high yield and purity. The 3,5-dimethyl-1H-pyrazole segment requires specialized heterocyclic chemistry techniques, while the sulfonamide linkage demands precise coupling reactions. These technical aspects make it a frequent topic in forums discussing "challenges in sulfonamide synthesis" or "pyrazole functionalization methods."

Environmental and regulatory compliance also play a role in its application. As the pharmaceutical industry shifts toward green chemistry, researchers are evaluating sustainable synthesis routes for compounds like N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-fluoro-4-methoxybenzene-1-sulfonamide. Queries such as "eco-friendly sulfonamide production" or "FDA-approved sulfonamide intermediates" underscore this focus.

In summary, CAS No. 1234994-56-9 represents a cutting-edge chemical entity with broad implications for drug development and molecular design. Its hybrid structure bridges traditional pharmacophores and modern therapeutic targets, making it a compelling case study for both academic and industrial audiences. The compound's alignment with trending research areas ensures its continued prominence in scientific discourse.